Cas no 1141015-37-3 (4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid)

• Product Name: 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid
• CAS No: 1141015-37-3
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 5272526
• Update Time: 2026-03-09

4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-5-(TRIFLUOROMETHYL)THIOPHENE-2-CARBOXYLIC ACID
• AB72539
• 2-Thiophenecarboxylic acid, 4-methyl-5-(trifluoromethyl)-
• 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid

• Inchi： 1S/C7H5F3O2S/c1-3-2-4(6(11)12)13-5(3)7(8,9)10/h2H,1H3,(H,11,12)
• InChI Key： NDFIKRVZMNQERU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid

4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid (CAS No. 1141015-37-3): A Versatile Building Block in Modern Chemistry

4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid (CAS No. 1141015-37-3) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This thiophene carboxylic acid derivative features both methyl and trifluoromethyl substituents, creating unique electronic properties that make it particularly useful as a building block for more complex molecules.

The molecular structure of 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid combines the aromatic thiophene ring with electron-withdrawing (trifluoromethyl group) and electron-donating (methyl group) substituents. This strategic placement of functional groups creates interesting electronic effects that researchers are exploring for various applications. The carboxylic acid moiety provides an excellent handle for further chemical modifications through standard coupling reactions.

In pharmaceutical research, this compound serves as a key intermediate for developing novel small molecule drugs. The trifluoromethyl thiophene scaffold is particularly valuable in medicinal chemistry due to its ability to improve metabolic stability and membrane permeability of drug candidates. Recent studies have focused on incorporating this structure into potential kinase inhibitors and GPCR modulators, addressing current therapeutic needs in oncology and CNS disorders.

Material scientists have discovered that 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid derivatives can enhance the performance of organic electronic materials. The compound's ability to fine-tune electronic properties makes it valuable for developing advanced organic semiconductors, particularly for applications in OLED technology and organic photovoltaics. The trifluoromethyl group's influence on molecular packing and charge transport properties is an active area of investigation.

The synthesis of CAS 1141015-37-3 typically involves multi-step procedures starting from commercially available thiophene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent improvements in catalytic trifluoromethylation methods have made the production of this compound more efficient and cost-effective.

Analytical characterization of 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its physicochemical properties (solubility, melting point, etc.) make it suitable for various chemical transformations.

In the context of current research trends, this compound aligns with several hot topics in chemistry: the development of fluorinated pharmaceuticals, design of high-performance materials, and creation of sustainable synthetic methods. These areas represent significant growth sectors in the chemical industry, driving demand for specialized building blocks like 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid.

The commercial availability of CAS 1141015-37-3 has expanded in recent years to meet growing research needs. Suppliers typically offer this compound with varying purity grades (95-99%) and packaging options. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications. Storage recommendations generally suggest keeping the material in a cool, dry place protected from light.

Looking forward, the applications of 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid are expected to grow in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The compound's versatility makes it attractive for these cutting-edge therapeutic approaches. Additionally, its potential in agrochemical development is being explored, particularly for creating novel crop protection agents with improved environmental profiles.

For researchers working with this compound, common questions often relate to its synthetic applications, derivatization strategies, and handling considerations. The thiophene carboxylic acid functionality allows for diverse transformations including amide coupling, esterification, and reduction reactions. These transformations enable the creation of libraries of compounds for structure-activity relationship studies.

In conclusion, 4-Methyl-5-(trifluoromethyl)thiophene-2-carboxylic acid (CAS No. 1141015-37-3) represents an important tool for modern chemical research. Its unique combination of structural features and functional groups makes it valuable across multiple disciplines, from drug discovery to materials science. As chemical research continues to advance, the demand for such specialized building blocks is likely to increase, driving further innovation in their synthesis and application.